Cas no 52922-93-7 (1H-Indene, 1,2,2-trifluoro-2,3-dihydro-1-(trifluoromethyl)-)

• Product Name: 1H-Indene, 1,2,2-trifluoro-2,3-dihydro-1-(trifluoromethyl)-
• CAS No: 52922-93-7
• MF: C₁₀H₆F₆
• MW: 240.145063877106
• CID: 358465
• PubChem ID: 21731475
• Update Time: 2025-04-19

1H-Indene, 1,2,2-trifluoro-2,3-dihydro-1-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 1,2,2-trifluoro-2,3-dihydro-1-(trifluoromethyl)-
• 2,2,3-trifluoro-3-(trifluoromethyl)-1H-indene
• 52922-93-7
• DTXSID40617575
• 1,2,2-Trifluoro-1-(trifluoromethyl)-2,3-dihydro-1H-indene

• Inchi： 1S/C10H6F6/c11-8(12)5-6-3-1-2-4-7(6)9(8,13)10(14,15)16/h1-4H,5H2
• InChI Key： WGBGMKGRXYLSKZ-UHFFFAOYSA-N
• SMILES： FC1(C(F)(F)F)C2C=CC=CC=2CC1(F)F

Computed Properties

• Exact Mass: 240.03738
• Monoisotopic Mass: 240.03736916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes